Cas no 2679931-12-3 ((2S)-3-bromo-2-methylpropan-1-amine)

(2S)-3-Bromo-2-methylpropan-1-amine is a chiral amine compound featuring a brominated isobutyl backbone. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals requiring enantioselective building blocks. The bromine substituent enhances reactivity for nucleophilic substitution or cross-coupling reactions, while the primary amine group offers versatility for further derivatization. This compound’s defined chirality ensures high selectivity in stereocontrolled transformations, reducing unwanted byproducts. Suitable for controlled environments, it is typically handled under inert conditions due to its sensitivity. Purity and structural precision make it a reliable choice for research and industrial applications demanding chiral specificity.

(2S)-3-bromo-2-methylpropan-1-amine structure

2679931-12-3 structure

Product Name:(2S)-3-bromo-2-methylpropan-1-amine

CAS No:2679931-12-3

MF:C₄H₁₀BrN

MW:152.032900333405

CID:5644832

PubChem ID:165907773

Update Time:2025-11-06

(2S)-3-bromo-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

- EN300-28270720
- 2679931-12-3
- (2S)-3-bromo-2-methylpropan-1-amine
- Inchi： 1S/C4H10BrN/c1-4(2-5)3-6/h4H,2-3,6H2,1H3/t4-/m1/s1
- InChI Key： JHKIYQIGPGGIMG-SCSAIBSYSA-N
- SMILES： BrC[C@@H](C)CN

Computed Properties

Exact Mass: 150.99966g/mol
Monoisotopic Mass: 150.99966g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 30.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 26Å²

(2S)-3-bromo-2-methylpropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28270720-1g	(2S)-3-bromo-2-methylpropan-1-amine	2679931-12-3		1g	$1915.0	2023-09-09
Enamine	EN300-28270720-5g	(2S)-3-bromo-2-methylpropan-1-amine	2679931-12-3		5g	$5553.0	2023-09-09
Enamine	EN300-28270720-10g	(2S)-3-bromo-2-methylpropan-1-amine	2679931-12-3		10g	$8234.0	2023-09-09
Enamine	EN300-28270720-0.05g	(2S)-3-bromo-2-methylpropan-1-amine	2679931-12-3	95.0%	0.05g	$912.0	2025-03-19
Enamine	EN300-28270720-0.1g	(2S)-3-bromo-2-methylpropan-1-amine	2679931-12-3	95.0%	0.1g	$956.0	2025-03-19
Enamine	EN300-28270720-0.25g	(2S)-3-bromo-2-methylpropan-1-amine	2679931-12-3	95.0%	0.25g	$999.0	2025-03-19
Enamine	EN300-28270720-0.5g	(2S)-3-bromo-2-methylpropan-1-amine	2679931-12-3	95.0%	0.5g	$1043.0	2025-03-19
Enamine	EN300-28270720-1.0g	(2S)-3-bromo-2-methylpropan-1-amine	2679931-12-3	95.0%	1.0g	$1086.0	2025-03-19
Enamine	EN300-28270720-2.5g	(2S)-3-bromo-2-methylpropan-1-amine	2679931-12-3	95.0%	2.5g	$2127.0	2025-03-19
Enamine	EN300-28270720-5.0g	(2S)-3-bromo-2-methylpropan-1-amine	2679931-12-3	95.0%	5.0g	$3147.0	2025-03-19

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Additional information on (2S)-3-bromo-2-methylpropan-1-amine

Market Research and Analysis Report on (2S)-3-bromo-2-methylpropan-1-amine (CAS No. 2679931-12-3) in Chemical-Biomedical Fields

The compound (2S)-3-bromo-2-methylpropan-1-amine, identified by CAS No. 2679931-12-3, has emerged as a significant player in the chemical and biomedical industries due to its unique structural properties and potential applications in drug development and chemical synthesis.

Recent studies have highlighted the compound's role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

Market demand for (2S)-3-bromo-2-methylpropan-1-amine has been driven by its increasing use in academic research and preclinical studies. Key players in the global chemical market are actively exploring cost-effective synthesis routes to meet the growing demand for this compound.

From a supply chain perspective, several global suppliers have established robust production capabilities to ensure consistent availability of high-quality (2S)-3-bromo-2-methylpropan-1-amine for both research and commercial purposes.

Looking ahead, the compound's demand is expected to rise further as more applications in drug discovery and chemical manufacturing are unveiled. Stakeholders are advised to closely monitor emerging research trends and market dynamics to capitalize on opportunities in this evolving field.